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Disclaimer: A comprehensive review of publicly available scientific literature reveals a
significant scarcity of experimental data specifically for Acetylsventenic acid (CAS: 126737-
42-6). While the compound is commercially available and its basic chemical properties are
known, there is a notable absence of peer-reviewed studies detailing its specific biological
activities, quantitative data from assays, and established mechanisms of action.

This guide consolidates the available chemical information for Acetylsventenic acid and
presents hypothesized biological activities and experimental protocols based on the well-
documented properties of structurally similar ent-kaurane diterpenoids isolated from the same
genus, Rabdosia. The information regarding biological pathways and experimental
methodologies should be considered illustrative and foundational for future research, rather
than established findings for this specific compound.

Core Compound Information

Acetylsventenic acid is a natural product classified as a diterpenoid.[1] It is an acetylated
derivative of Sventenic acid and has been isolated from plants of the Rabdosia genus, notably
Rabdosia excisa.[1][2]

Table 1: Physicochemical Properties of Acetylsventenic Acid
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Property Value Source(s)
CAS Number 126737-42-6 [3]
Molecular Formula C22H3204 [3]
Molecular Weight 360.5 g/mol [3]

(1R,2S,4S,5S5,9S,10S,13R)-2-
acetyloxy-5,9-dimethyl-14-

IUPAC Name methylidenetetracyclo[11.2.1.0  [3]
.1,10,04,°lhexadecane-5-

carboxylic acid

Appearance Powder (unconfirmed) [3]

Soluble in DMSO, Acetone,
Solubility Chloroform, Dichloromethane, [4]
Ethyl Acetate

Predicted Boiling Point 475.1 £ 45.0 °C at 760 mmHg [3]
Predicted Density 1.2+0.1 g/lcm?3 [3]
Predicted LogP 5.39 [3]

Hypothesized Biological Activity and Mechanism of
Action

While direct experimental evidence for Acetylsventenic acid is lacking, the biological activities
of other ent-kaurane diterpenoids from Rabdosia species are well-documented.[5][6][7] These
compounds are known to possess cytotoxic and anti-inflammatory properties.[7][8] It is
hypothesized that Acetylsventenic acid may share these characteristics.

A plausible mechanism for the anti-inflammatory effects of diterpenoids from Rabdosia excisa
is the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.[9] NF-kB is a critical
transcription factor that regulates the expression of pro-inflammatory genes.[10] It is
hypothesized that Acetylsventenic acid may inhibit the activation of the IKK complex, which
would prevent the degradation of IkBa and keep NF-kB sequestered in the cytoplasm, thereby
blocking the transcription of inflammatory mediators.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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